Cas no 1936695-68-9 (2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid)

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid structure
1936695-68-9 structure
Product Name:2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
CAS No:1936695-68-9
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD28388972
CID:4630641
PubChem ID:121604261
Update Time:2024-11-04

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • 2-Boc-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • 2-[(t-Butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • P17737
    • SCHEMBL22123190
    • EN300-207766
    • Z2033427021
    • AKOS026739423
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • 1936695-68-9
    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • AS-54308
    • SY233938
    • CS-0052103
    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylicacid
    • MFCD28388972
    • 2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
    • MDL: MFCD28388972
    • Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(17)14-8-13(10(15)16)6-4-9(14)5-7-13/h9H,4-8H2,1-3H3,(H,15,16)
    • InChI Key: NYCIWWDVTWBDIL-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2(C(=O)O)CCC1CC2)=O

Computed Properties

  • Exact Mass: 255.14705815 g/mol
  • Monoisotopic Mass: 255.14705815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 255.31

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid Pricemore >>

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